4-Amino-2-methoxy-5-sulfanylbenzoic acid
Overview
Description
4-Amino-2-methoxy-5-sulfanylbenzoic acid is a chemical compound with the molecular formula C8H9NO3S . It is used in various research areas including neurology, addiction, neuro-transmission, Alzheimer’s, depression, Huntington’s, Parkinson’s, schizophrenia, stress and anxiety, pain and inflammation .
Synthesis Analysis
The synthesis of 4-Amino-2-methoxy-5-sulfanylbenzoic acid has been achieved using readily available 4-methyl-3-nitrobenzenesulfonic acid and 2-methyl-5-nitrophenol. Two alternative approaches have been developed, yielding total yields of 17% and 37%, respectively .Molecular Structure Analysis
The molecular structure of 4-Amino-2-methoxy-5-sulfanylbenzoic acid has been analyzed using various techniques. The compound has a molecular weight of 245.25 and an average mass of 167.162 Da .Chemical Reactions Analysis
The chemical reactions involving 4-Amino-2-methoxy-5-sulfanylbenzoic acid are complex and involve multiple stages. For example, in the synthesis of cardiotonic drugs Sulmazole and Isomazole, the compound is used in the cyclization of o-diaminopyridines with polyphosphoric acid or POCl3 .Mechanism of Action
4-Amino-2-Sulfanylbenzoic Acid has been identified as a potent subclass B3 Metallo-β-Lactamase-Specific Inhibitor. It is applicable for distinguishing Metallo-β-Lactamase Subclasses . X-ray crystallographic analyses revealed that the compound binds to the two zinc ions, Ser221, and Thr223 at the active site of SMB-1 .
Future Directions
The characterization of 4-Amino-2-Sulfanylbenzoic Acid provides a starting point for the development of optimum B3 MBL inhibitors . It is also used in various research areas including neurology, addiction, neuro-transmission, Alzheimer’s, depression, Huntington’s, Parkinson’s, schizophrenia, stress and anxiety, pain and inflammation .
properties
IUPAC Name |
4-amino-2-methoxy-5-sulfanylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3S/c1-12-6-3-5(9)7(13)2-4(6)8(10)11/h2-3,13H,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOWLKTWQYURQLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)O)S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50392462 |
Source
|
| Record name | 4-Amino-2-methoxy-5-sulfanylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50392462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-methoxy-5-sulfanylbenzoic acid | |
CAS RN |
59168-57-9 |
Source
|
| Record name | 4-Amino-5-mercapto-2-methoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=59168-57-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-2-methoxy-5-sulfanylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50392462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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